Cas no 1540704-45-7 (5-Pyrimidinecarboxylic acid, 2-[(dimethylamino)methyl]-4-methyl-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-[(dimethylamino)methyl]-4-methyl-
• CAS No: 1540704-45-7
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5273971
• Update Time: 2025-10-23

5-Pyrimidinecarboxylic acid, 2-[(dimethylamino)methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-[(dimethylamino)methyl]-4-methyl-
• 2-((Dimethylamino)methyl)-4-methylpyrimidine-5-carboxylic acid

• Inchi： 1S/C9H13N3O2/c1-6-7(9(13)14)4-10-8(11-6)5-12(2)3/h4H,5H2,1-3H3,(H,13,14)
• InChI Key： RNATXNNYFAAOTP-UHFFFAOYSA-N
• SMILES： C1(CN(C)C)=NC=C(C(O)=O)C(C)=N1

Additional information on 5-Pyrimidinecarboxylic acid, 2-[(dimethylamino)methyl]-4-methyl-

Comprehensive Overview of 5-Pyrimidinecarboxylic acid, 2-[(dimethylamino)methyl]-4-methyl- (CAS No. 1540704-45-7)

5-Pyrimidinecarboxylic acid, 2-[(dimethylamino)methyl]-4-methyl- (CAS No. 1540704-45-7) is a specialized organic compound that belongs to the pyrimidine family. Pyrimidines are heterocyclic aromatic compounds containing nitrogen atoms, which are fundamental building blocks in nucleic acids and various pharmaceuticals. This particular derivative, with its unique dimethylamino and methyl substitutions, has garnered significant attention in medicinal chemistry and drug discovery due to its potential applications in targeting specific biological pathways.

The molecular structure of 5-Pyrimidinecarboxylic acid, 2-[(dimethylamino)methyl]-4-methyl- features a pyrimidine ring substituted at the 2-position with a dimethylaminomethyl group and at the 4-position with a methyl group. The carboxylic acid moiety at the 5-position enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers often explore such compounds for their ability to interact with enzymes and receptors, which is crucial in the development of novel therapeutics.

In recent years, the demand for pyrimidine derivatives has surged, driven by their role in the design of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The compound 1540704-45-7 is particularly noteworthy for its potential in modulating protein-protein interactions, a hot topic in drug discovery. With the rise of personalized medicine and targeted therapies, the exploration of structurally unique molecules like this one has become a priority for pharmaceutical companies and academic institutions alike.

From a synthetic perspective, 5-Pyrimidinecarboxylic acid, 2-[(dimethylamino)methyl]-4-methyl- can be synthesized through multi-step organic reactions, including condensation, alkylation, and oxidation processes. Its purity and stability are critical for ensuring reproducible results in biological assays, which is why high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed for characterization. These analytical techniques confirm the compound's identity and ensure it meets the stringent requirements of research and industrial applications.

The applications of 1540704-45-7 extend beyond pharmaceuticals. In agrochemical research, pyrimidine-based compounds are investigated for their herbicidal and fungicidal properties. Additionally, materials science explores their use in designing organic semiconductors and light-emitting diodes (LEDs). The versatility of this compound makes it a valuable asset in interdisciplinary research, aligning with the growing trend of convergence between chemistry, biology, and materials science.

For researchers and procurement specialists, sourcing high-quality 5-Pyrimidinecarboxylic acid, 2-[(dimethylamino)methyl]-4-methyl- is essential. Reputable suppliers provide detailed technical data sheets, including solubility, melting point, and storage conditions, to facilitate its use in various experiments. As the scientific community continues to uncover new applications for this compound, its relevance in cutting-edge research is expected to grow, making it a compound worth watching in the coming years.